Cas no 1337492-88-2 (3-(4-bromo-2-methylphenyl)methylpiperidine)

• Product Name: 3-(4-bromo-2-methylphenyl)methylpiperidine
• CAS No: 1337492-88-2
• MF: C₁₃H₁₈BrN
• MW: 268.192722797394
• CID: 5948636
• PubChem ID: 84808291
• Update Time: 2025-06-10

3-(4-bromo-2-methylphenyl)methylpiperidine Chemical and Physical Properties

Names and Identifiers

• 3-(4-bromo-2-methylphenyl)methylpiperidine
• 3-[(4-bromo-2-methylphenyl)methyl]piperidine
• 1337492-88-2
• EN300-1916751

• Inchi： 1S/C13H18BrN/c1-10-7-13(14)5-4-12(10)8-11-3-2-6-15-9-11/h4-5,7,11,15H,2-3,6,8-9H2,1H3
• InChI Key： FVCMESYNVXZGHJ-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C)C=1)CC1CNCCC1

Computed Properties

• Exact Mass: 267.06226g/mol
• Monoisotopic Mass: 267.06226g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 12Ų

Additional information on 3-(4-bromo-2-methylphenyl)methylpiperidine

Research Brief on 3-(4-bromo-2-methylphenyl)methylpiperidine (CAS: 1337492-88-2): Recent Advances and Applications

The compound 3-(4-bromo-2-methylphenyl)methylpiperidine (CAS: 1337492-88-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, positioning it as a candidate for further drug development.

One of the key areas of interest is the compound's role as a modulator of neurotransmitter systems. Preliminary research indicates that 3-(4-bromo-2-methylphenyl)methylpiperidine exhibits affinity for specific receptors in the central nervous system, suggesting potential applications in neurological and psychiatric disorders. The bromo and methyl substituents on the phenyl ring, combined with the piperidine moiety, contribute to its selective binding properties, which are currently under investigation for their therapeutic implications.

Recent synthetic methodologies have improved the efficiency and yield of producing 3-(4-bromo-2-methylphenyl)methylpiperidine, enabling more extensive pharmacological evaluations. Advanced techniques such as microwave-assisted synthesis and catalytic hydrogenation have been employed to optimize the reaction conditions, reducing by-products and enhancing purity. These advancements are critical for scaling up production for preclinical and clinical studies.

In vitro and in vivo studies have provided insights into the compound's pharmacokinetic and pharmacodynamic profiles. Notably, 3-(4-bromo-2-methylphenyl)methylpiperidine has demonstrated favorable bioavailability and metabolic stability in animal models, which are essential attributes for further drug development. Additionally, its interaction with cytochrome P450 enzymes has been studied to assess potential drug-drug interactions, a crucial consideration for future therapeutic use.

The potential therapeutic applications of 3-(4-bromo-2-methylphenyl)methylpiperidine extend beyond neurology. Emerging research highlights its anti-inflammatory and analgesic properties, which could be leveraged for pain management and inflammatory diseases. The compound's mechanism of action in these contexts appears to involve modulation of cytokine production and inhibition of specific signaling pathways, though further elucidation is required.

Despite these promising findings, challenges remain in the development of 3-(4-bromo-2-methylphenyl)methylpiperidine as a therapeutic agent. Issues such as dose optimization, long-term safety, and formulation stability need to be addressed in subsequent studies. Collaborative efforts between academic researchers and pharmaceutical companies are expected to accelerate the translation of these discoveries into clinical applications.

In conclusion, 3-(4-bromo-2-methylphenyl)methylpiperidine (CAS: 1337492-88-2) represents a compound of significant interest in chemical biology and drug discovery. Its diverse pharmacological properties and improved synthetic accessibility make it a viable candidate for further investigation. Continued research will be essential to fully understand its therapeutic potential and overcome existing challenges in its development.